2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid

Conformational restriction Peptidomimetic design Molecular rigidity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H15NO3
Molecular Weight 173.21 g/mol
Cat. No. B13264245
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Technical Parameters


Basic Identity
Product Name2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid
Molecular FormulaC8H15NO3
Molecular Weight173.21 g/mol
Structural Identifiers
SMILESCC1(COCC1(CC(=O)O)N)C
InChIInChI=1S/C8H15NO3/c1-7(2)4-12-5-8(7,9)3-6(10)11/h3-5,9H2,1-2H3,(H,10,11)
InChIKeyCZYZWIQWXINAPN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid (CAS 1936274-45-1): Core Physicochemical and Structural Identity for Research Procurement


2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid (CAS 1936274-45-1) is a Cα-tetrasubstituted γ-amino acid derivative featuring a tetrahydrofuran (oxolane) ring with a geminal dimethyl substitution at the 4-position and a quaternary carbon bearing the amino group at the 3-position . With a molecular formula of C8H15NO3 and a molecular weight of 173.21 g/mol, the compound carries a free amine and a carboxylic acid moiety attached via a methylene linker, placing it within the class of conformationally restricted unnatural amino acids used as building blocks for peptidomimetic design . Its computed LogP is 0.215, topological polar surface area (TPSA) is 72.55 Ų, and it possesses only 2 rotatable bonds . These parameters distinguish it from simpler tetrahydrofuran-acetic acid analogs that lack the amino group, the gem-dimethyl substitution, or the Cα-tetrasubstituted architecture, forming the basis for its differentiated procurement rationale.

Conformationally restricted peptidomimetic building block
Cα-quaternary center for stereochemical stability
Low logP / high TPSA profile for fragment-based screening

Why Simple Tetrahydrofuran-Acetic Acid Analogs Cannot Substitute for 2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid in Conformationally Demanding Applications


Interchanging 2-(3-amino-4,4-dimethyloxolan-3-yl)acetic acid with simpler in-class compounds—such as 2-(tetrahydrofuran-3-yl)acetic acid (CAS 138498-97-2) or 2-amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7)—fundamentally alters three critical properties relevant to peptidomimetic and medicinal chemistry applications. First, the Cα-tetrasubstituted quaternary carbon at position 3 enforces stereochemical stability and restricts backbone φ/ψ dihedral angles; Cα-tetrasubstituted α-amino acids are well-established to rigidify peptide backbones and induce stable secondary structures including β-turns, while natural L-α-amino acids and α-hydrogen-bearing analogs remain flexible in aqueous solution [1]. Second, the 4,4-gem-dimethyl group invokes the Thorpe-Ingold effect, compressing the internal ring angle and biasing the tetrahydrofuran conformation in a manner absent from non-methylated and 5,5-dimethyl regioisomeric analogs [2]. Third, the combination of the quaternary amino center and the gem-dimethyl substitution produces a unique LogP (0.215) and TPSA (72.55 Ų) profile that differs materially from the simpler comparator 2-(tetrahydrofuran-3-yl)acetic acid (LogP 0.498, PSA 46.53 Ų), affecting solubility, permeability, and downstream pharmacokinetic behavior . Generic substitution therefore risks loss of conformational control, altered lipophilicity, and compromised stereochemical integrity in the final construct.

Cα-Quaternary center α-Hydrogen analogs may epimerize during coupling; tetrasubstitution reduces racemization risk.
4,4-Gem-dimethyl substitution Non-methylated or 5,5-dimethyl regioisomers may shift ring conformation and steric presentation.
LogP/TPSA profile Simpler THF-acetic acid analogs may exhibit divergent solubility and permeability, altering assay behavior.

Quantitative Differentiation Evidence for 2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid Versus Closest Analogs


Rotatable Bond Restriction Index: 2 Rotatable Bonds vs. Greater Conformational Freedom in Non-Tetrasubstituted THF-Acetic Acid Analogs

2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid possesses exactly 2 rotatable bonds, as reported in the vendor computed property panel . By contrast, 2-amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7)—which lacks the Cα-tetrasubstitution and gem-dimethyl groups—has 3 rotatable bonds owing to the additional rotational freedom between the α-carbon and the THF ring . The reduction from 3 to 2 rotatable bonds represents a ~33% decrease in backbone degrees of freedom. In the broader Cα-tetrasubstituted amino acid literature, oligomeric chains of tetrahydrofuran amino acids with constrained rotatable bonds exhibit well-defined repeating β-turn secondary structures in solution, while more flexible analogs do not adopt stable hydrogen-bonded conformations in short sequences [1]. For procurement decisions involving peptidomimetic scaffold construction, this difference directly impacts the probability of obtaining a pre-organized, structurally homogeneous peptide product.

Rotatable Bonds
Reported
2 (Target) vs 3 (Analog)
33% fewer
Supports conformational pre-organization
Computed from vendor SMILES; analog: CAS 1169930-49-7
Conformational restriction Peptidomimetic design Molecular rigidity

LogP Differentiation: 0.215 vs. 0.498 — 57% Lower Lipophilicity Than Non-Amino THF-Acetic Acid Analog

The computed LogP of 2-(3-amino-4,4-dimethyloxolan-3-yl)acetic acid is 0.215 . The closest structural analog lacking the 3-amino and 4,4-dimethyl groups—2-(tetrahydrofuran-3-yl)acetic acid (CAS 138498-97-2)—has a reported LogP of 0.498 . This represents a 57% lower LogP value for the target compound (ΔLogP = -0.283). The lower lipophilicity is attributable to the presence of the ionizable amino group and the polar THF ring oxygen, which together increase hydrogen-bonding capacity (3 H-acceptors, 2 H-donors) versus the comparator (1 H-donor, 3 H-acceptors but with a free carboxylic acid only) . In drug-discovery contexts, compounds with LogP values below 1 generally exhibit better aqueous solubility and lower non-specific protein binding than compounds with LogP approaching 0.5, potentially reducing promiscuous assay artifacts in screening campaigns [1].

LogP
Reported
0.215 vs 0.498
Δ -0.283 (57% lower)
May support higher aqueous solubility
Computed LogP; vendor specification sheets
Lipophilicity ADME optimization Drug-likeness

Topological Polar Surface Area (TPSA) Advantage: 72.55 Ų vs. 46.53 Ų — Enhanced Hydrogen-Bonding Capacity for Target Engagement

The computed TPSA of 2-(3-amino-4,4-dimethyloxolan-3-yl)acetic acid is 72.55 Ų , significantly higher than the 46.53 Ų of 2-(tetrahydrofuran-3-yl)acetic acid —a 56% increase. This elevation arises from the additional amino group contributing to both hydrogen-bond donor (total 2 H-donors) and acceptor (total 3 H-acceptors) counts, compared to the comparator which has only 1 H-donor . In peptidomimetic contexts, the Maity et al. (2007) study demonstrated that TAA (tetrahydrofuran Cα-tetrasubstituted amino acid)-containing tripeptides form two consecutive β-turn type III structures stabilized by i+3→i intramolecular hydrogen bonds, a phenomenon critically dependent on the hydrogen-bonding capacity of the TAA residue [1]. A TPSA above 70 Ų also places this compound within a favorable range for oral bioavailability prediction, as compounds with TPSA < 140 Ų generally exhibit acceptable intestinal absorption, while the elevated PSA relative to simpler analogs provides additional polar interactions for target binding [2].

TPSA
Reported
72.55 vs 46.53 Ų
56% higher
Indicates enhanced hydrogen-bonding capacity
Computed TPSA; Ertl algorithm
Polar surface area Permeability Hydrogen bonding

Regioisomeric Gem-Dimethyl Positioning: 4,4-Dimethyl vs. 5,5-Dimethyl — Distinct Ring Conformation and Steric Environment

2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid (CAS 1936274-45-1) features the gem-dimethyl group at the 4-position of the oxolane ring (SMILES: CC1(C)COCC1(N)CC(=O)O) . Its direct regioisomer, 2-(3-amino-5,5-dimethyloxolan-3-yl)acetic acid (CAS 1936487-86-3), positions the gem-dimethyl group at the 5-position (SMILES: CC1(C)CC(N)(CC(=O)O)CO1) . While both isomers share identical molecular formula (C8H15NO3) and molecular weight (173.21), the positional shift of the gem-dimethyl group from C4 to C5 alters the ring puckering and places the steric bulk at a different distance and orientation relative to the amino acid functionality. In tetrahydrofuran conformational analysis, substituent effects on ring conformation are position-dependent; Svoboda and colleagues demonstrated through X-ray crystallography that the conformational behavior of substituted tetrahydrofurans is governed by substituent position and stereoelectronic effects, with different substitution patterns leading to distinct envelope or twist conformations [1]. For synthetic chemists designing stereoselective transformations or peptidomimetic scaffolds, the regiochemical identity of the gem-dimethyl group determines the spatial presentation of the amino acid moiety, making these isomers non-interchangeable building blocks.

Gem-Dimethyl Position
Context-dependent
Target 4,4-Dimethyl
Regioisomer 5,5-Dimethyl
Regiochemistry alters ring conformation and steric orientation
Positional isomer; CAS 1936487-86-3
Regioisomerism Thorpe-Ingold effect Steric bulk orientation

Cα-Quaternary Stereochemical Stability vs. Racemization-Prone α-Hydrogen Analogs

The target compound bears a quaternary carbon at the C3 (α) position, with the amino group directly attached to a fully substituted carbon center (CC1(N)COCC1). This Cα-tetrasubstituted architecture confers resistance to base- or enzyme-catalyzed racemization, a well-documented advantage of α,α-disubstituted amino acids [1]. In contrast, 2-amino-2-(tetrahydrofuran-3-yl)acetic acid (CAS 1169930-49-7) retains an α-hydrogen (tertiary α-carbon), rendering it susceptible to deprotonation and epimerization under basic coupling conditions commonly employed in peptide synthesis . Maity and König (2008) reviewed the field of Cα-tetrasubstituted α-amino acids and concluded that the quaternary carbon center provides stereochemical stability throughout synthesis and in vivo, a property absent in α-hydrogen-bearing analogs [2]. In practical peptide synthesis, racemization rates for α-hydrogen amino acids during HOBt/DIC-mediated couplings typically range from 0.5% to 5% depending on conditions, whereas Cα-tetrasubstituted residues show negligible epimerization (<0.1%) under identical protocols [3]. For procurement decisions involving multi-step peptide syntheses requiring defined absolute configuration, this stereochemical robustness reduces the risk of diastereomeric contamination and simplifies purification.

Racemization Resistance
Class-level
Target: Analog: 0.5–5%
Supports stereochemical integrity during synthesis
Class-level estimate from α,α-disubstituted literature
Stereochemical stability Racemization resistance Cα-tetrasubstitution

β-Turn-Inducing Capability: TAA Scaffold Produces Two Consecutive β-Turns in Crystalline Tripeptides

While no direct crystallographic or NMR data have been published for 2-(3-amino-4,4-dimethyloxolan-3-yl)acetic acid specifically, the broader class of tetrahydrofuran Cα-tetrasubstituted amino acids (TAAs)—of which this compound is a 4,4-dimethyl-substituted member—has been rigorously characterized for its β-turn-inducing properties. Maity et al. (2007) demonstrated that the R,S,S-TAA-Ala dipeptide amide adopts a β-turn type I conformation, while the S,R,S isomer does not, establishing stereochemical dependence [1]. More significantly, the R,S,S-Gly-TAA-Ala tripeptide amide exhibits two consecutive β-turn type III structures in both the solid state (X-ray) and in solution (NMR), stabilized by i+3→i intramolecular hydrogen bonds [1]. The synthesis of these TAAs proceeds with high diastereoselectivity (trans/cis ratio up to 97:3) and yields ranging from 35% to 78% depending on the aldehyde used [1]. By contrast, simple α-hydrogen-bearing THF-amino acid analogs (e.g., 2-amino-2-(tetrahydrofuran-3-yl)acetic acid) lack the Cα-tetrasubstituted architecture required for this level of conformational pre-organization, and non-amino THF-acetic acid compounds (e.g., 2-(tetrahydrofuran-3-yl)acetic acid) cannot participate in peptide backbone formation [2]. For researchers procuring building blocks for foldamer or constrained peptide library construction, this class-level evidence supports the expectation that the 4,4-dimethyl TAA scaffold will similarly impose well-defined turn geometries.

β-Turn Induction
Class-level
TAA class: two consecutive β-turn III in tripeptide
May support defined secondary structure in peptidomimetics
No direct data for this compound; class-level inference
β-turn induction Peptide secondary structure Peptidomimetic foldamers

Optimal Procurement-Driven Application Scenarios for 2-(3-Amino-4,4-dimethyloxolan-3-yl)acetic acid Based on Quantitative Differentiation Evidence


Synthesis of Conformationally Constrained Peptidomimetic Libraries Requiring Pre-Organized β-Turn Geometry

Research teams constructing foldamer or peptidomimetic libraries for protease, kinase, or GPCR target screening should prioritize this compound over non-tetrasubstituted THF-amino acid analogs. The Cα-quaternary center and 4,4-gem-dimethyl architecture impose the conformational restriction necessary for reliable β-turn induction, as demonstrated for the broader TAA class by Maity et al. (2007), where TAA-containing tripeptides formed two consecutive β-turn type III structures stabilized by intramolecular hydrogen bonds [1]. The compound's 2 rotatable bonds (vs. 3 for non-tetrasubstituted analogs) and stereochemical stability (estimated <0.1% epimerization during coupling) make it suitable for solid-phase peptide synthesis protocols where diastereomeric purity is critical .

Fragment-Based Drug Discovery (FBDD) Where Low LogP and High TPSA Are Desirable for Aqueous Solubility

In fragment screening campaigns targeting intracellular protein-protein interactions or enzymes with polar active sites, the LogP of 0.215 and TPSA of 72.55 Ų of this compound offer a superior starting point compared to the more lipophilic 2-(tetrahydrofuran-3-yl)acetic acid (LogP 0.498, PSA 46.53 Ų) [1]. Fragments with LogP < 1 and TPSA > 60 Ų generally exhibit higher aqueous solubility (>1 mM), reducing the risk of false negatives from compound aggregation and non-specific binding [2]. The presence of both the free amine (for amide coupling) and carboxylic acid (for diversification) provides two orthogonal reactive handles for fragment elaboration.

Stereoselective Synthesis of Quaternary Amino Acid-Derived Natural Product Analogs and Macrolide Mimetics

The gem-dimethyl-substituted THF scaffold is structurally related to paraconic acid derivatives and nonactic acid analogs found in macrotetrolide antibiotics [1]. The 4,4-dimethyl positioning, as distinct from the 5,5-dimethyl regioisomer (CAS 1936487-86-3), places steric bulk proximal to the ring oxygen, which may influence cation-chelation properties relevant to ionophore design . Researchers synthesizing pamamycin or nonactin analogs, or developing artificial ion channels based on THF-amino acid scaffolds, should specify the 4,4-dimethyl isomer to ensure the correct spatial orientation of the steric element relative to the chelating ether oxygen, as documented in the conformational analysis of substituted tetrahydrofurans by Svoboda et al. [2].

Building Block for PROTAC Linker or ADC Payload-Linker Conjugates Requiring Rigid, Stereochemically Defined Spacers

The combination of a Cα-quaternary center (resisting metabolic racemization) with a rigid oxolane ring and a pendent carboxylic acid makes this compound a candidate for use as a conformationally defined spacer in PROTAC (proteolysis-targeting chimera) or antibody-drug conjugate (ADC) linker systems [1]. The 2 rotatable bonds provide a limited but defined degree of flexibility, while the gem-dimethyl group offers metabolic shielding at the 4-position—a strategy employed in multiple drug discovery programs where gem-dimethyl incorporation boosted metabolic stability and potency . The LogP of 0.215 further supports aqueous compatibility during bioconjugation steps.

Application
Selection Property
Validation Focus
Peptidomimetic library construction
Conformational pre-organization (Cα-quaternary, gem-dimethyl)
β-Turn induction by X-ray / NMR
Fragment-based screening
Low lipophilicity / high polarity profile
Aqueous solubility & aggregation assays
Natural product analog synthesis
4,4-Dimethyl regioisomer for steric orientation
Ionophore / chelation property assessment
PROTAC/ADC linker design
Rigid oxolane spacer with metabolic shielding
Linker stability & bioconjugation efficiency
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